Cas no 1361843-45-9 (5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile
• CAS No: 1361843-45-9
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932171
• Update Time: 2025-07-21

5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-9-7(2-3-13)6(4-14)5-15-8(9)10(11)12/h5,10H,2,4,14H2,1H3
• InChI Key： SPDSGOHNIGTETB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC#N)C(=CN=1)CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile

Introduction to 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1361843-45-9)

5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1361843-45-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a difluoromethyl group, an aminomethyl moiety, and a methoxy substituent on the pyridine ring contributes to its distinct chemical properties and biological activities.

The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, often enhancing their metabolic stability and bioavailability. This feature is particularly valuable in the design of drugs that require prolonged action or improved pharmacokinetic profiles. The aminomethyl moiety, on the other hand, provides a functional group that can be readily modified through various chemical reactions, allowing for the synthesis of a wide range of derivatives with diverse biological activities. The methoxy substituent further enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key inflammatory mediators, such as cytokines and chemokines, has been attributed to its unique structural characteristics.

In addition to its anti-inflammatory effects, 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells while sparing normal cells, suggesting a favorable therapeutic window. The mechanism of action appears to involve the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways. These findings have sparked interest in further exploring the compound's anticancer properties through clinical trials.

The synthetic accessibility of 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods in organic chemistry, making it amenable to large-scale production. This is crucial for ensuring sufficient supply for preclinical and clinical studies. Moreover, the ability to introduce various functional groups at specific positions on the molecule allows for fine-tuning of its properties to meet specific therapeutic needs.

From a safety perspective, preliminary toxicological studies have indicated that 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile exhibits a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects. Ongoing research aims to optimize the compound's formulation and delivery methods to enhance its efficacy and reduce any potential adverse effects.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-acetonitrile (CAS No. 1361843-45-9) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique structural features, combined with its versatile biological activities and synthetic accessibility, make it an attractive target for further research and development in the pharmaceutical industry.